N-[4-(acetylamino)-1,2,5-oxadiazol-3-yl]-2-(pyridin-2-ylthio)acetamide

• IUPAC Name: N-(4-acetamido-1,2,5-oxadiazol-3-yl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C11H11N5O3S/c1-7(17)13-10-11(16-19-15-10)14-8(18)6-20-9-4-2-3-5-12-9/h2-5H,6H2,1H3,(H,13,15,17)(H,14,16,18)
• InChI Key: UAHGNNSDJVUDCF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NON=C1NC(=O)CSC2=CC=CC=N2
• Molecular Formula: C11H11N5O3S
• Molecular Weight: 293.30 g/mol

Description

N-[4-(acetylamino)-1,2,5-oxadiazol-3-yl]-2-(pyridin-2-ylthio)acetamide, commonly known as APY, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. APY belongs to the class of oxadiazole compounds and has been studied extensively for its various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Antimicrobial Activity : Several studies have synthesized novel compounds with structures involving oxadiazole, pyridine, and acetamide moieties, demonstrating good antimicrobial activities. For instance, Fahim and Ismael (2019) explored the synthesis of novel sulphonamide derivatives showing antimicrobial properties, which might be structurally related to the chemical compound (Fahim & Ismael, 2019).

Fluorescent Probes for Mercury Ion : Shao et al. (2011) reported the synthesis of 2-carbonyl-3-(pyridylamino)imidazo[1,2-a]pyridines, demonstrating their efficiency as fluorescent probes for mercury ions, indicating potential applications in environmental monitoring and analytical chemistry (Shao et al., 2011).

Corrosion Inhibitors : Research by Yıldırım and Çetin (2008) focused on the synthesis of 2-(alkylsulfanyl)-N-(pyridin-2-yl)acetamide derivatives and their evaluation as corrosion inhibitors, which suggests industrial applications, particularly in protecting metals from corrosion (Yıldırım & Çetin, 2008).

Potential Therapeutic Agents : Compounds featuring oxadiazole, pyridine, and acetamide groups have been investigated for various pharmacological activities. For example, Umar et al. (2019) described the synthesis of 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides as potent acetylcholinesterase inhibitors, highlighting their potential as therapeutic agents for diseases like Alzheimer's (Umar et al., 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause eye irritation. The hazard statements associated with it are H319, which means it causes serious eye irritation. The precautionary statements are P305 + P351 + P338, which advise to rinse cautiously with water for several minutes in case of contact with eyes.